Cas no 1251709-29-1 (ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate)

• Product Name: ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate
• CAS No: 1251709-29-1
• MF: C₂₀H₂₁N₃O₃S₂
• MW: 415.529042005539
• CID: 6063885
• PubChem ID: 49668483
• Update Time: 2025-05-20

ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate
• ethyl [4-({2-oxo-2-[(2-thienylmethyl)amino]ethyl}thio)-1H-1,5-benzodiazepin-2-yl]acetate
• AKOS021791350
• ethyl 2-(4-((2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)thio)-1H-benzo[b][1,4]diazepin-2-yl)acetate
• ethyl 2-{4-[({[(thiophen-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1H-1,5-benzodiazepin-2-yl}acetate
• 1251709-29-1
• ethyl 2-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]sulfanyl-1H-1,5-benzodiazepin-2-yl]acetate
• F3407-2810

• Inchi： 1S/C20H21N3O3S2/c1-2-26-20(25)11-14-10-19(23-17-8-4-3-7-16(17)22-14)28-13-18(24)21-12-15-6-5-9-27-15/h3-10,22H,2,11-13H2,1H3,(H,21,24)
• InChI Key： HDEQEVBUGISHSM-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CS1)=O)C1C=C(CC(=O)OCC)NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 415.10243389g/mol
• Monoisotopic Mass: 415.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 133Ų

Additional information on ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate

Comprehensive Overview of Ethyl 2-{4-({(Thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate (CAS No. 1251709-29-1)

The compound ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate (CAS No. 1251709-29-1) is a highly specialized benzodiazepine derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of a thiophene moiety and a sulfanyl group in its structure makes it a promising candidate for modulating biological targets, particularly in the realm of central nervous system (CNS) disorders.

In recent years, the demand for novel benzodiazepine analogs has surged, driven by the need for more effective and safer therapeutics. Researchers are particularly interested in compounds like ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate due to their potential to address unmet medical needs. The integration of a thiophene ring into the benzodiazepine scaffold enhances the compound's binding affinity and selectivity, making it a valuable tool for studying GABA receptor interactions.

The synthesis of CAS No. 1251709-29-1 involves multi-step organic reactions, including amide coupling and sulfanyl group incorporation. These synthetic pathways are often optimized for yield and purity, ensuring the compound meets the stringent requirements of preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, confirming its structural integrity and purity.

One of the most frequently asked questions in online searches is: "What are the potential applications of ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate?" Current research suggests that this compound may play a role in developing treatments for anxiety disorders, epilepsy, and other CNS-related conditions. Its unique structure allows for targeted modulation of neurotransmitter systems, offering a potential advantage over traditional therapies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of benzodiazepine derivatives. The thiophene-containing side chain in CAS No. 1251709-29-1 provides an excellent case study for understanding how subtle structural modifications can influence pharmacological activity. Researchers are actively investigating how variations in the sulfanyl and carbamoyl groups affect the compound's efficacy and safety profile.

From a commercial perspective, ethyl 2-{4-({(thiophen-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-1,5-benzodiazepin-2-yl}acetate is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its high purity and well-documented synthesis make it a reliable choice for exploratory studies. Additionally, the compound's patent status and regulatory considerations are often discussed in forums, reflecting the growing interest in its commercial potential.

In conclusion, CAS No. 1251709-29-1 represents a fascinating example of modern medicinal chemistry. Its intricate design and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the field of neurological disorders. For researchers and stakeholders, staying updated on the latest developments related to this compound is essential for leveraging its full potential.